Cas no 1256914-38-1 (2-Azabicyclo[2.1.1]hexane-2,5-dicarboxylic acid, 2-(1,1-dimethylethyl) 5-methyl ester, (1S,4R,5R)-)

• Product Name: 2-Azabicyclo[2.1.1]hexane-2,5-dicarboxylic acid, 2-(1,1-dimethylethyl) 5-methyl ester, (1S,4R,5R)-
• CAS No: 1256914-38-1
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5869502
• PubChem ID: 130940470
• Update Time: 2025-10-20

2-Azabicyclo[2.1.1]hexane-2,5-dicarboxylic acid, 2-(1,1-dimethylethyl) 5-methyl ester, (1S,4R,5R)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-2,5-dicarboxylic acid, 2-(1,1-dimethylethyl) 5-methyl ester, (1S,4R,5R)-
• 1256914-38-1
• EN300-7086169
• 2-O-Tert-butyl 5-O-methyl (1S,4R,5R)-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate
• rac-2-tert-butyl 5-methyl (1R,4S,5S)-2-azabicyclo[2.1.1]hexane-2,5-dicarboxylate

• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(15)13-6-7-5-8(13)9(7)10(14)16-4/h7-9H,5-6H2,1-4H3/t7-,8-,9+/m0/s1
• InChI Key： WITHEBMIQIDICK-XHNCKOQMSA-N
• SMILES： [C@]12([H])C[C@]([H])([C@H]1C(OC)=O)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• Boiling Point: 305.3±25.0 °C(Predicted)
• pka: -2.13±0.40(Predicted)

Additional information on 2-Azabicyclo[2.1.1]hexane-2,5-dicarboxylic acid, 2-(1,1-dimethylethyl) 5-methyl ester, (1S,4R,5R)-

Exploring the Chemistry and Applications of 2-Azabicyclo[2.1.1]hexane-2,5-dicarboxylic acid, 2-(1,1-dimethylethyl) 5-methyl ester, (1S,4R,5R)- (CAS No. 1256914-38-1)

The compound 2-Azabicyclo[2.1.1]hexane-2,5-dicarboxylic acid, 2-(1,1-dimethylethyl) 5-methyl ester, (1S,4R,5R)- (CAS No. 1256914-38-1) represents a fascinating example of bicyclic amino acid derivatives with significant potential in pharmaceutical and synthetic chemistry. Its unique azabicyclo[2.1.1]hexane scaffold, combined with strategically placed ester and carboxylic acid functionalities, makes it a valuable building block for drug discovery and asymmetric synthesis. Researchers are increasingly interested in such constrained amino acid analogs due to their ability to modulate peptide conformation and enhance metabolic stability.

In recent years, the demand for chiral bicyclic compounds like this has surged, driven by their applications in designing enzyme inhibitors and GPCR-targeted therapeutics. The stereochemistry denoted by (1S,4R,5R)- configuration is particularly noteworthy, as it influences the molecule's three-dimensional interactions with biological targets. This aligns with current trends in precision medicine, where molecular chirality plays a crucial role in drug efficacy and safety profiles.

The tert-butyl ester and methyl ester protecting groups in this compound offer synthetic versatility, allowing selective deprotection for further derivatization. This characteristic has made CAS No. 1256914-38-1 particularly valuable in peptide mimetic development, where researchers frequently search for "how to modify peptide backbones for improved bioavailability" or "rigid amino acid derivatives for drug design." The compound's structural features address these common queries in medicinal chemistry forums.

From a synthetic chemistry perspective, the 2-azabicyclo[2.1.1]hexane core presents interesting challenges and opportunities. Recent publications have highlighted its potential in creating spatially constrained pharmacophores, a hot topic in drug discovery circles. The compound's bridged bicyclic system restricts conformational flexibility, making it attractive for developing allosteric modulators - another frequently searched term in pharmaceutical research databases.

Analytical characterization of this compound typically involves advanced techniques like chiral HPLC and X-ray crystallography to confirm its absolute configuration. The growing interest in stereochemically pure building blocks (a trending search term in chemical databases) makes CAS No. 1256914-38-1 particularly relevant for researchers looking to ensure enantiomeric purity in their synthetic pathways.

In the context of green chemistry initiatives, the synthetic routes to this compound are being optimized to reduce environmental impact. Modern researchers often search for "sustainable synthesis of bicyclic amino acids" or "catalytic asymmetric routes to constrained scaffolds," areas where this molecule serves as an important case study. The dimethylethyl and methyl ester groups offer handles for further modification while maintaining good solubility properties - a practical consideration frequently discussed in process chemistry forums.

The pharmaceutical industry's shift toward targeted protein degradation and molecular glues has created new interest in structurally unique compounds like this one. Its azabicyclic framework could potentially serve as a core structure for PROTACs (Proteolysis Targeting Chimeras), one of the most searched topics in contemporary drug discovery. The compound's ability to introduce both rigidity and specific vectorality makes it valuable for designing such bifunctional molecules.

Stability studies of CAS No. 1256914-38-1 under various conditions are important for practical applications. Researchers often inquire about "storage conditions for sensitive esters" or "handling of bicyclic amino acid derivatives," making this practical information valuable content for chemical databases and research guides. The compound's stability profile influences its utility in multi-step syntheses, particularly in solid-phase peptide synthesis applications.

As computational chemistry advances, molecules like this are increasingly studied through molecular docking and quantum mechanical calculations. The search terms "conformational analysis of bridged bicyclics" and "predicting biological activity of constrained amino acids" reflect this trend. The distinct geometry of 2-azabicyclo[2.1.1]hexane derivatives makes them interesting subjects for such computational studies.

In conclusion, 2-Azabicyclo[2.1.1]hexane-2,5-dicarboxylic acid, 2-(1,1-dimethylethyl) 5-methyl ester, (1S,4R,5R)- represents a versatile chiral building block with growing importance in modern medicinal chemistry. Its unique structural features address multiple current research priorities, from conformationally restricted drug design to targeted protein degradation strategies. As synthetic methods improve and biological evaluation continues, this compound is likely to see expanded applications in addressing challenging therapeutic targets.